Cas no 1805601-03-9 (2-(Difluoromethyl)-6-hydroxy-3-methoxy-5-(trifluoromethyl)pyridine)

• Product Name: 2-(Difluoromethyl)-6-hydroxy-3-methoxy-5-(trifluoromethyl)pyridine
• CAS No: 1805601-03-9
• MF: C₈H₆F₅NO₂
• MW: 243.130759716034
• CID: 4888198
• Update Time: 2025-05-20

2-(Difluoromethyl)-6-hydroxy-3-methoxy-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-hydroxy-3-methoxy-5-(trifluoromethyl)pyridine

• Inchi： 1S/C8H6F5NO2/c1-16-4-2-3(8(11,12)13)7(15)14-5(4)6(9)10/h2,6H,1H3,(H,14,15)
• InChI Key： OVLFTKOHOAGLDY-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(C(F)(F)F)C(N1)=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 369
• XLogP3: 1.4
• Topological Polar Surface Area: 38.3

Additional information on 2-(Difluoromethyl)-6-hydroxy-3-methoxy-5-(trifluoromethyl)pyridine

Introduction to 2-(Difluoromethyl)-6-hydroxy-3-methoxy-5-(trifluoromethyl)pyridine (CAS No. 1805601-03-9)

2-(Difluoromethyl)-6-hydroxy-3-methoxy-5-(trifluoromethyl)pyridine (CAS No. 1805601-03-9) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique structural features, including multiple fluorinated and hydroxyl substituents, exhibits promising properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both difluoromethyl and trifluoromethyl groups enhances its potential as a building block for drug candidates, particularly in the development of novel therapeutic agents targeting complex diseases.

The pyridine core of this compound provides a versatile scaffold that is widely recognized for its role in medicinal chemistry. Pyridine derivatives are extensively studied due to their ability to interact with biological targets such as enzymes and receptors, making them ideal candidates for drug discovery. In recent years, the pharmaceutical industry has increasingly focused on incorporating fluorinated moieties into drug molecules, as these substituents can improve metabolic stability, binding affinity, and overall pharmacokinetic properties. The specific arrangement of functional groups in 2-(Difluoromethyl)-6-hydroxy-3-methoxy-5-(trifluoromethyl)pyridine positions it as a key intermediate in the synthesis of molecules with enhanced biological activity.

Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, which has facilitated its exploration in various research settings. The hydroxy and methoxy groups present in the molecule contribute to its reactivity, allowing for further functionalization through established chemical transformations. This flexibility makes it particularly useful in constructing more complex structures, such as heterocyclic compounds that mimic natural products or designed molecular frameworks with tailored biological properties.

One of the most compelling aspects of 2-(Difluoromethyl)-6-hydroxy-3-methoxy-5-(trifluoromethyl)pyridine is its potential application in the development of novel therapeutic agents. Fluorinated pyridines have been implicated in several high-profile drug candidates that have demonstrated efficacy in preclinical and clinical studies. For instance, compounds containing trifluoromethyl or difluoromethyl groups have shown improved bioavailability and resistance to enzymatic degradation, which are critical factors for successful drug development. The structural motif of this compound aligns well with these desirable characteristics, suggesting its utility in creating next-generation pharmaceuticals.

The agrochemical sector has also shown interest in this compound due to its potential as a precursor for crop protection agents. Pyridine-based compounds are well-documented for their role in developing herbicides, fungicides, and insecticides. The unique combination of fluorinated and hydroxyl functionalities may confer enhanced activity against resistant pests or improved environmental compatibility, aligning with the growing demand for sustainable agricultural solutions.

In academic research, 2-(Difluoromethyl)-6-hydroxy-3-methoxy-5-(trifluoromethyl)pyridine has been utilized as a starting material for exploring novel synthetic pathways and understanding mechanistic aspects of fluorinated reactions. Its incorporation into various scaffolds has provided insights into how fluorine substitution influences molecular interactions and biological outcomes. These studies contribute to the broader knowledge base that underpins modern drug discovery efforts.

The synthesis of this compound typically involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the fluorinated groups efficiently. The optimization of these synthetic protocols is crucial for scaling up production and making this intermediate accessible for industrial applications.

From a commercial perspective, the demand for high-quality intermediates like 2-(Difluoromethyl)-6-hydroxy-3-methoxy-5-(trifluoromethyl)pyridine is expected to grow as pharmaceutical and agrochemical companies continue to expand their libraries of bioactive compounds. Suppliers specializing in fine chemicals must ensure stringent quality control measures are in place to meet the rigorous standards required by these industries.

The safety profile of this compound is another important consideration during its handling and application. While it is not classified as hazardous under standard conditions, appropriate laboratory practices should be followed to minimize exposure risks. Storage conditions should be controlled to prevent degradation, and waste disposal must comply with environmental regulations.

In conclusion,2-(Difluoromethyl)-6-hydroxy-3-methoxy-5-(trifluoromethyl)pyridine (CAS No. 1805601-03-9) represents a significant advancement in synthetic chemistry with broad applications across pharmaceuticals and agrochemicals. Its unique structural features position it as a valuable intermediate for developing innovative bioactive molecules that address unmet medical needs or enhance crop protection strategies.